Cas no 115947-67-6 (pentane-2,3-diamine)

pentane-2,3-diamine structure
Product name:pentane-2,3-diamine
pentane-2,3-diamine Chemical and Physical Properties
Names and Identifiers
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- pentane-2,3-diamine
- AKOS006362658
- 115947-67-6
- SCHEMBL1550553
- DTXSID40567900
- Pentane-2,3-diamine
-
- Inchi: InChI=1S/C5H14N2/c1-3-5(7)4(2)6/h4-5H,3,6-7H2,1-2H3
- InChI Key: ZNUSBSVDROQNFN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 102.115698455Da
- Monoisotopic Mass: 102.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52Ų
pentane-2,3-diamine Related Literature
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1. Book reviews
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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